Cas no 2679929-11-2 (rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 2679929-11-2
• MF: C₈H₉F₄NO₃
• MW: 243.155576467514
• CID: 5644432
• PubChem ID: 165918507
• Update Time: 2025-06-29

rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid
• EN300-28277487
• 2679929-11-2

• Inchi： 1S/C8H9F4NO3/c9-4-1-2-5(6(14)15)13(3-4)7(16)8(10,11)12/h4-5H,1-3H2,(H,14,15)/t4-,5+/m1/s1
• InChI Key： QNTAKFZSMVAJDF-UHNVWZDZSA-N
• SMILES： F[C@H]1CN(C(C(F)(F)F)=O)[C@H](C(=O)O)CC1

Computed Properties

• Exact Mass: 243.05185580g/mol
• Monoisotopic Mass: 243.05185580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid

Professional Introduction to Rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic Acid (CAS No. 2679929-11-2)

Rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid, with the CAS number 2679929-11-2, is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of piperidine derivatives that are known for their diverse pharmacological properties and potential applications in drug development.

The structural configuration of Rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid is meticulously designed to optimize its biological activity. The presence of a fluoro substituent at the 5-position and a trifluoroacetyl group at the 1-position of the piperidine ring contributes to its unique chemical and pharmacological profile. These modifications enhance the compound's solubility, metabolic stability, and binding affinity to biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in piperidine derivatives as pharmacophores due to their ability to modulate various biological pathways. The fluoro group in particular has been extensively studied for its ability to improve drug bioavailability and metabolic stability. Additionally, the trifluoroacetyl moiety can enhance the compound's interaction with enzymes and receptors, leading to more potent and selective therapeutic effects.

Current research in the field of medicinal chemistry has highlighted the potential of Rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its efficacy in preclinical models for conditions such as neurological disorders and inflammatory diseases. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it particularly intriguing for neuropharmacological applications.

The synthesis of Rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as chiral resolution and asymmetric synthesis are employed to ensure the high enantiomeric purity of the final product. These synthetic strategies are critical in maintaining the biological activity and minimizing off-target effects.

One of the key challenges in working with this compound is its sensitivity to environmental conditions such as moisture and light. Therefore, stringent storage and handling protocols must be followed to preserve its integrity. Researchers often use inert atmospheres and specialized containers to prevent degradation and ensure consistent quality.

The pharmacokinetic properties of Rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid have been thoroughly evaluated in preclinical studies. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of fluorine atoms enhances its lipophilicity, allowing for efficient absorption across biological membranes. Additionally, its metabolic stability ensures prolonged half-life and sustained therapeutic effects.

In conclusion, Rac-(2R,5S)-5-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for researchers developing new therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a crucial role in addressing complex diseases and improving patient outcomes.